3-(1,3-benzodioxol-5-yl)-N-(dicyclopropylmethyl)-N-methyl-3-phenylpropanamide

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-N-(dicyclopropylmethyl)-N-methyl-3-phenylpropanamide
• InChI: InChI=1S/C24H27NO3/c1-25(24(17-7-8-17)18-9-10-18)23(26)14-20(16-5-3-2-4-6-16)19-11-12-21-22(13-19)28-15-27-21/h2-6,11-13,17-18,20,24H,7-10,14-15H2,1H3
• InChI Key: FSXRQFSEYMSZOM-UHFFFAOYSA-N
• Canonical SMILES: CN(C(C1CC1)C2CC2)C(=O)CC(C3=CC=CC=C3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C24H27NO3
• Molecular Weight: 377.5 g/mol

Description

3-(1,3-benzodioxol-5-yl)-N-(dicyclopropylmethyl)-N-methyl-3-phenylpropanamide, also known as U-47700, is a synthetic opioid that has been used in scientific research. This compound was first synthesized in the 1970s and has been used in various studies to understand its mechanism of action and physiological effects.

Mechanism of Action

3-(1,3-benzodioxol-5-yl)-N-(dicyclopropylmethyl)-N-methyl-3-phenylpropanamide acts on the mu-opioid receptor, which is responsible for mediating the effects of opioids in the body. It binds to the receptor and activates it, leading to the release of neurotransmitters such as dopamine and serotonin. This activation of the mu-opioid receptor is responsible for the analgesic and euphoric effects of 3-(1,3-benzodioxol-5-yl)-N-(dicyclopropylmethyl)-N-methyl-3-phenylpropanamide.
Biochemical and Physiological Effects:
3-(1,3-benzodioxol-5-yl)-N-(dicyclopropylmethyl)-N-methyl-3-phenylpropanamide has been shown to produce analgesia and sedation in animal models. It has also been found to produce respiratory depression, which is a common side effect of opioids. Additionally, 3-(1,3-benzodioxol-5-yl)-N-(dicyclopropylmethyl)-N-methyl-3-phenylpropanamide has been shown to produce physical dependence and withdrawal symptoms in animals, indicating its potential for abuse and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(1,3-benzodioxol-5-yl)-N-(dicyclopropylmethyl)-N-methyl-3-phenylpropanamide in lab experiments is its potency and selectivity for the mu-opioid receptor. This allows researchers to study the effects of opioids on specific receptors in the body. However, one limitation is its potential for abuse and addiction, which can make it difficult to control in the lab setting.

Future Directions

Future research on 3-(1,3-benzodioxol-5-yl)-N-(dicyclopropylmethyl)-N-methyl-3-phenylpropanamide could focus on its potential as an analgesic and its use in pain management. Additionally, further studies could investigate its potential for abuse and addiction, as well as its effects on other opioid receptors in the body. Finally, research could also explore the development of new compounds based on 3-(1,3-benzodioxol-5-yl)-N-(dicyclopropylmethyl)-N-methyl-3-phenylpropanamide that could have improved efficacy and safety profiles.

Synthesis Methods

The synthesis of 3-(1,3-benzodioxol-5-yl)-N-(dicyclopropylmethyl)-N-methyl-3-phenylpropanamide involves the reaction of 3-(1,3-benzodioxol-5-yl)-propanoic acid with dicyclopropylmethylamine and formaldehyde. The resulting product is then converted to the amide form through reaction with acetic anhydride and sodium acetate. The final step involves the reduction of the nitro group to an amine using palladium on carbon and hydrogen gas.

Scientific Research Applications

3-(1,3-benzodioxol-5-yl)-N-(dicyclopropylmethyl)-N-methyl-3-phenylpropanamide has been used in scientific research to study its effect on opioid receptors. It has been found to be a potent agonist of the mu-opioid receptor, with a potency similar to that of morphine. The compound has also been studied for its analgesic properties, as well as its potential for abuse and addiction.